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For researchers, scientists, and drug development professionals, selecting the right antibody is

paramount for the success of preclinical studies. When investigating human-specific biologics

like Interleukin-24 (IL-24), a critical consideration is the cross-reactivity of anti-human

antibodies with orthologs in common animal models. This guide provides an objective

comparison of commercially available anti-human IL-24 antibodies, detailing their documented

species cross-reactivity and the experimental data supporting these claims.

Interleukin-24, also known as Melanoma Differentiation-Associated gene 7 (mda-7), is a

member of the IL-10 cytokine family with diverse functions, including inducing apoptosis in

tumor cells and modulating immune responses.[1] Given that mature human IL-24 shares

approximately 69% amino acid sequence identity with its mouse and rat counterparts, the

potential for antibody cross-reactivity exists but is not guaranteed and must be empirically

validated.[1] This guide aims to facilitate the selection of appropriate antibodies for studies

involving animal models.

Comparative Analysis of Anti-Human IL-24
Antibodies
The following table summarizes the cross-reactivity profiles of several commercially available

anti-human IL-24 antibodies based on manufacturer-provided data. Researchers should note

that reactivity can vary based on the application.
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Product

Name /

Catalog No.

Manufacture

r
Type

Host

Species

Validated

Cross-

Reactivity

Applications

Cited for

Cross-

Reactivity

26772-1-AP Proteintech Polyclonal Rabbit
Human,

Mouse

WB, IHC, IF,

ELISA[2]

ab115207 Abcam Polyclonal Rabbit Human
WB, Flow Cyt

(Intra), IHC-P

MAB19652
R&D

Systems

Monoclonal

(Clone:

283161)

Mouse Human ELISA[1]

AF1965
R&D

Systems
Polyclonal Goat Human

Direct ELISA,

Western Blot

BAF1965

(Biotinylated)

R&D

Systems
Polyclonal Goat Human

ELISA,

Western Blot

(<0.2% cross-

reactivity with

mouse IL-24

in sandwich

immunoassay

)

Various

Thermo

Fisher

Scientific

Monoclonal,

Polyclonal,

Recombinant

Mouse,

Rabbit, Rat

Human,

Mouse, Rat,

Non-human

primate

WB, IHC,

ELISA,

ICC/IF, Flow

Cytometry[3]

IL-24 Signaling Pathway and Experimental Workflow
To provide context for antibody application, the following diagrams illustrate the IL-24 signaling

cascade and a general workflow for assessing antibody cross-reactivity.
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Caption: IL-24 binds to two receptor complexes, activating the JAK/STAT3 pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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